1-(2-(Indolin-1-yl)-2-oxoethyl)-4-(thiophen-2-yl)piperidine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(Indolin-1-yl)-2-oxoethyl)-4-(thiophen-2-yl)piperidine-2,6-dione is a useful research compound. Its molecular formula is C19H18N2O3S and its molecular weight is 354.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
The compound's structural derivatives, particularly those incorporating piperazine-2,6-dione and indole moieties, have been synthesized and evaluated for their anticancer activity. Studies have shown that these derivatives exhibit significant anticancer properties against various cancer cell lines, including breast, lung, colon, ovary, and liver cancer cells. The synthesis process involves the condensation of iminodiacetic acid with various amines under microwave irradiation, followed by condensation with 1H-indole-2-carboxylic acid, producing derivatives that demonstrate good anticancer activity at a concentration of 10 μM. This research highlights the potential of such compounds in the development of new anticancer drugs (Kumar et al., 2013).
Aromatase Inhibition
Another application found in the scientific research of similar compounds is in the inhibition of aromatase, a cytochrome P450 enzyme crucial for the biosynthesis of estrogens. The 3-cycloalkyl-substituted 3-(4-aminophenyl)piperidine-2,6-diones, for instance, have shown potent in vitro inhibitory activity against human placental aromatase, suggesting potential use in the treatment of estrogen-dependent diseases, such as certain forms of breast cancer. The synthetic approach and stereochemistry of these inhibitors indicate a promising route for developing more effective aromatase inhibitors (Hartmann et al., 1992).
Antimicrobial and Antifungal Agents
Compounds derived from or structurally related to 1-(2-(Indolin-1-yl)-2-oxoethyl)-4-(thiophen-2-yl)piperidine-2,6-dione have also been studied for their antimicrobial and antifungal properties. For example, novel indole derivatives undergoing conjugate addition have shown modest antibacterial and antifungal activities, providing a basis for the development of new antimicrobial agents. These studies involve the synthesis of novel classes of compounds through catalyzed reactions, resulting in derivatives that could serve as leads for the discovery of new drugs with antimicrobial and antifungal capabilities (Reddy et al., 2011).
Properties
IUPAC Name |
1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-4-thiophen-2-ylpiperidine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3S/c22-17-10-14(16-6-3-9-25-16)11-18(23)21(17)12-19(24)20-8-7-13-4-1-2-5-15(13)20/h1-6,9,14H,7-8,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXRWBCYSFMDPLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)C(=O)CN3C(=O)CC(CC3=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.